Cas no 527-72-0 (Thiophene-2-carboxylic acid)

Thiophene-2-carboxylic acid Properties

Names and Identifiers

• Thiophene-2-carboxylic acid
• 2-Thenoic acid
• 2-Thiophenecaroxylic Acid
• 2-Thiophenecarboxylic acid
• 2-Thiophenic Acid
• Thiophenecarboxylicacid
• NSC-2188
• UNII-3FD00JX53J
• DTXSID2060177
• T0218
• BCP15028
• 2-thiophene carboxylic acid
• F2191-0071
• thiophencarboxylic acid
• 2-Thiophenecarboxylicacid
• thiolcarboxylic acid
• Thiophene Carboxylic Acid
• Thiophene-2-carbixylic acid
• D70571
• thiopene-2-carboxylic acid
• BS-3764
• A829248
• thienyl carboxylic acid
• C5H4O2S
• 5-18-06-00158 (Beilstein Handbook Reference)
• NCGC00188253-01
• D08568
• Q2823319
• SY001476
• 2-thiophene-carboxylic acid
• EN300-16724
• Rhinotrophyl (TN)
• 2-Thiophenecarboxylic acid, ReagentPlus(R), 99%
• BRN 0110150
• 2-Thiophenecarboxylic acid, Vetec(TM) reagent grade, 98%
• 2-Carboxythiophene
• 2hdq
• CS-W020070
• NCIOpen2_000991
• Tenoic acid
• NS00032580
• AKOS000119344
• EINECS 208-423-4
• THIOPHENECARBOXYLIC ACID
• BIDD:GT0592
• NSC 2188
• CHEMBL1222314
• thiophen-2-carboxylic acid
• SCHEMBL83000
• W-105797
• AC-4922
• Tenoic acid (DCF)
• thienoic acid
• Thiophene-2-carboxylicAcid
• 527-72-0
• NSC2188
• BDBM50324678
• AM20100294
• alpha-Thiophenecarboxylic acid
• MFCD00005437
• .alpha.-Thiophenecarboxylic acid
• BP-20572
• 2-thienoic acid
• FT-0632301
• Thenoic acid
• THENOIC ACID [WHO-DD]
• 2-THIOPHENECARBOXYLIC ACID [MI]
• AI3-16118
• 2-TCA
• 2-Thienylcarboxylic acid
• 3FD00JX53J
• CHEBI:71241
• bmse000848
• STK362877
• 2-Thiophenecarboxylic Acid; 2-Carboxythiophene; 2-Thiophenic Acid; NSC 2188; alpha-Thiophenecarboxylic Acid
• DB-000869
• Thiophene-2-carboxylic acid; 2-Thenoic acid
• +Expand

• MDL： MFCD00005437
• InChIKey： QERYCTSHXKAMIS-UHFFFAOYSA-N
• Inchi： 1S/C5H4O2S/c6-5(7)4-2-1-3-8-4/h1-3H,(H,6,7)
• SMILES： O=C(C1=CC=CS1)O
• BRN： 110150

Computed Properties

• Exact Mass: 127.99300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 127.9932
• Heavy Atom Count: 8
• Complexity: 103
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 1.44630
• PSA: 65.54000
• Merck: 9354
• Refractive Index: 1.5160 (estimate)
• Water Partition Coefficient: 80 g/L (20 ºC)
• Boiling Point: 260 °C(lit.)
• Melting Point: 125-127 °C (lit.)
• Flash Point: 259-261℃
• Color/Form: Colorless needle crystal
• Solubility: Soluble in hot water, ethanol, ether, slightly soluble in chloroform
• pka: 3.49(at 25℃)
• Density: 1.420(lit.)

Thiophene-2-carboxylic acid Security Information

• Symbol: GHS07
• RTECS：XM8330200
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

Thiophene-2-carboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%